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Material Properties & Performance Data

The following tables summarize the key characteristics of the materials and their documented performance

together.

Table 1: Material Properties of PM6 Donor and IEICO-4F Acceptor

Material Type HOMO (eV) LUMO (eV) Bandgap
Primary
Absorption
Region

PM6 (Donor) Polymer -5.45 eV [1] -3.65 eV [1] Medium Visible [2]

IEICO-4F
(Acceptor)

Small
Molecule

Information
Missing

Information
Missing

Low /
Narrow

Near-IR (up to 1000
nm) [2]

Table 2: Documented Device Performance of PM6:IEICO-4F Blends

Device Context Role of IEICO-4F Key Performance Metrics Citation

Ternary Organic
Solar Cell

Third component with PTB7-
Th:J52 donor system

High short-circuit current density
(JSC > 25 mA cm⁻²) [2]

[2]
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Device Context Role of IEICO-4F Key Performance Metrics Citation

Organic
Photodetector

Paired with WSe₂ in a
heterojunction

Responsivity = 8.32 A/W at 808
nm [3]

[3]

Generalized Experimental Protocol for OPV Device
Fabrication

This protocol outlines the common steps for fabricating an organic photovoltaic (OPV) device with a

PM6:IEICO-4F active layer, based on standard procedures in the field. Specific parameters like optimal

donor-to-acceptor ratio, annealing temperature, and solvent choice for this particular pair are not detailed in

the searched literature and would require experimental optimization.

Solution Preparation

Active Layer Ink: Prepare the photoactive solution by co-dissolving PM6 and IEICO-4F in a common

organic solvent, such as chlorobenzene or chloroform [1]. A total concentration of 10-20 mg/mL is
typical. The D:A ratio is a critical parameter; you should test a series of ratios (e.g., 1:1, 1.2:1, 1.5:1

by weight) to find the optimum.
Solution Stirring: Stir the solution on a hotplate at 40-50°C for several hours (e.g., 6-12 hours) to

ensure complete dissolution and homogenization.
Solution Filtering: Before spin-coating, filter the solution through a 0.45 μm PTFE syringe filter to

remove any undissolved aggregates or particles.

Device Fabrication (Conventional Structure)

Substrate Cleaning: Clean patterned ITO glass substrates sequentially in ultrasonic baths of

deionized water, acetone, and isopropanol for 15 minutes each. Dry with a nitrogen stream and treat
in a UV-ozone cleaner for 15-20 minutes.

Electron Transport Layer (ETL) Deposition: Spin-coat a PEDOT:PSS layer (~40 nm) onto the ITO
surface. Anneal at 140-150°C for 15-20 minutes in air to remove residual water.

Active Layer Deposition: In a nitrogen-filled glovebox, spin-coat the PM6:IEICO-4F solution onto the
PEDOT:PSS layer. Adjust the spin speed and solution concentration to achieve a target thickness of

around 100 nm.
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Thermal Annealing (Optional): Anneal the active layer on a hotplate. The temperature and time
(e.g., 80-100°C for 10 minutes) need to be optimized to achieve the ideal blend morphology.
Electron Transport Layer (ETL) & Electrode Evaporation: For a conventional device structure,

evaporate a thin layer of PFN-Br or similar material onto the active layer. Finally, thermally evaporate
a patterned aluminum (Al) cathode (e.g., 100 nm) under high vacuum.

Device Characterization & Testing

Current Density-Voltage (J-V) Measurement: Measure the J-V characteristics under simulated AM

1.5G solar illumination (100 mW/cm²) to determine the key parameters: Power Conversion Efficiency
(PCE), Open-Circuit Voltage (VOC), Short-Circuit Current (JSC), and Fill Factor (FF).

External Quantum Efficiency (EQE): Perform EQE measurements to determine the photon-to-
electron conversion efficiency across different wavelengths. This confirms the contribution of both

PM6 (visible) and IEICO-4F (NIR) to the photocurrent.
Morphology Characterization: Use techniques like Atomic Force Microscopy (AFM) and Grazing-

Incidence Wide-Angle X-ray Scattering (GIWAXS) to investigate the surface topography and
molecular packing/crystallinity within the blend film.

Experimental Workflow and Energy Transfer Diagram

The following diagrams illustrate the general workflow for device fabrication and the hypothesized energy

transfer mechanism in a ternary cell involving IEICO-4F.
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Diagram 1: Generalized workflow for fabricating a PM6:IEICO-4F organic solar cell with a conventional

structure.
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Diagram 2: Photovoltaic process and hypothesized energy transfer when IEICO-4F is used in a ternary cell.

Based on concepts from [2].

Research Application Notes

Primary Use Case: The searched literature consistently highlights IEICO-4F's role as a third
component in ternary blend OSCs [2] or in specialized photodetectors [3]. Its primary function is
to extend the absorption of the device into the near-infrared (NIR) region, harvesting more solar

energy and boosting the photocurrent.
Critical Knowledge Gap: The optimal fabrication parameters (e.g., D:A ratio, processing solvent,

thermal annealing conditions) for a high-efficiency binary PM6:IEICO-4F solar cell are not
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specified in the available search results. These parameters are highly specific and crucial for

achieving good performance.
Recommended Research Path: To proceed, you will likely need to consult specialized scientific

databases for the primary literature. I suggest searching for articles specifically focused on "binary
PM6:IEICO-4F organic solar cells" to find the detailed, optimized protocols you require.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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